N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate

• IUPAC Name: N-[2-(3-methoxyphenoxy)ethyl]-2-methylpropan-2-amine;oxalic acid
• InChI: InChI=1S/C13H21NO2.C2H2O4/c1-13(2,3)14-8-9-16-12-7-5-6-11(10-12)15-4;3-1(4)2(5)6/h5-7,10,14H,8-9H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: KGMXFLMZYDZTLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCOC1=CC=CC(=C1)OC.C(=O)(C(=O)O)O
• Molecular Formula: C15H23NO6
• Molecular Weight: 313.35 g/mol

Description

N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate, also known as Mexedrone, is a synthetic cathinone that belongs to the amphetamine family. It is a psychoactive substance that has been used for research purposes. The chemical structure of Mexedrone is similar to other cathinones that have been banned in several countries due to their abuse potential. However, Mexedrone is still legal in some countries and is used for scientific research purposes.

Mechanism of Action

N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate works by blocking the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can lead to increased feelings of pleasure, energy, and alertness. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate also has a weak affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has also been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to increased feelings of pleasure and euphoria. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has also been shown to have anxiogenic effects, which can lead to increased anxiety and panic.

Advantages and Limitations for Lab Experiments

N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in the lab. It has also been shown to have a range of psychoactive effects, which makes it useful for studying the central nervous system. However, N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate also has several limitations. It has a short half-life, which can make it difficult to study its long-term effects. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate is also a relatively new compound, and there is limited research available on its effects.

Future Directions

There are several future directions for research on N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate. One area of research could focus on its potential as a treatment for depression and other mood disorders. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are often depleted in people with depression. Another area of research could focus on the long-term effects of N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate on the brain and body. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has a short half-life, which may limit its potential as a long-term treatment. Finally, future research could focus on the potential for N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate to be abused and its potential for addiction. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate is a psychoactive substance that has been shown to have stimulant properties, which may make it attractive to people seeking a euphoric high.

Synthesis Methods

N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate can be synthesized through a multi-step process that involves the reaction of 3-methoxyphenol with 2-bromoethylamine hydrobromide in the presence of a base to form N-(3-methoxyphenyl)-2-bromoethylamine. This intermediate is then reacted with 2-methyl-2-propanol in the presence of a reducing agent to form N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate.

Scientific Research Applications

N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has been used in scientific research to study its effects on the central nervous system. It has been shown to act as a dopamine and norepinephrine reuptake inhibitor, which can lead to increased levels of these neurotransmitters in the brain. N-[2-(3-methoxyphenoxy)ethyl]-2-methyl-2-propanamine oxalate has also been shown to have stimulant properties, which can lead to increased energy and alertness.